Cas no 30509-01-4 (Ethyl 5-cyano-3-hydroxypyridine-2-acetate)

• Product Name: Ethyl 5-cyano-3-hydroxypyridine-2-acetate
• CAS No: 30509-01-4
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4903978
• Update Time: 2025-11-01

Ethyl 5-cyano-3-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-hydroxypyridine-2-acetate

• Inchi： 1S/C10H10N2O3/c1-2-15-10(14)4-8-9(13)3-7(5-11)6-12-8/h3,6,13H,2,4H2,1H3
• InChI Key： JRXHFQRMVQSCKN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=CC(C#N)=CN=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 0.4
• Topological Polar Surface Area: 83.2

Additional information on Ethyl 5-cyano-3-hydroxypyridine-2-acetate

Comprehensive Guide to Ethyl 5-cyano-3-hydroxypyridine-2-acetate (CAS No. 30509-01-4): Properties, Applications, and Market Insights

Ethyl 5-cyano-3-hydroxypyridine-2-acetate (CAS No. 30509-01-4) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including a cyano group, hydroxyl group, and ester moiety, making it a versatile intermediate for synthesizing more complex molecules. The compound's molecular formula is C₁₀H₁₀N₂O₃, and it typically appears as a white to off-white crystalline powder with a molecular weight of 206.20 g/mol.

One of the most searched questions about Ethyl 5-cyano-3-hydroxypyridine-2-acetate relates to its solubility and stability. This compound is moderately soluble in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. Researchers often inquire about its storage conditions – it should be kept in a cool, dry place away from light to maintain stability. Recent trends in green chemistry have also sparked interest in eco-friendly synthesis methods for this compound, aligning with the growing demand for sustainable chemical processes.

The pharmaceutical industry shows particular interest in Ethyl 5-cyano-3-hydroxypyridine-2-acetate due to its potential as a building block for drug development. Its pyridine core structure is commonly found in many FDA-approved drugs, particularly those targeting neurological disorders and infectious diseases. Recent studies have explored its derivatives as potential kinase inhibitors, a hot topic in cancer research. The compound's cyano group offers opportunities for further chemical modifications, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

In agrochemical applications, Ethyl 5-cyano-3-hydroxypyridine-2-acetate serves as a precursor for developing novel crop protection agents. With increasing global focus on food security and sustainable agriculture, researchers are investigating its derivatives as potential plant growth regulators or pest control agents. The compound's structural features allow for the creation of molecules with specific modes of action, addressing current challenges in pest resistance and environmental impact.

The synthesis of Ethyl 5-cyano-3-hydroxypyridine-2-acetate typically involves multi-step organic reactions, with researchers constantly optimizing the process for better yields and purity. Common synthetic routes start with pyridine derivatives and involve cyanation, esterification, and hydroxylation steps. Recent publications have highlighted microwave-assisted synthesis as a more efficient alternative to traditional methods, reducing reaction times and energy consumption – a response to the chemical industry's push for energy-efficient processes.

Market analysis shows steady growth in demand for Ethyl 5-cyano-3-hydroxypyridine-2-acetate, particularly from contract research organizations (CROs) and pharmaceutical companies engaged in drug discovery. The compound's price varies depending on purity (typically 97-99%) and quantity, with current market trends indicating increased interest from Asian manufacturers. Quality control is crucial, with HPLC analysis being the standard method for purity assessment – a frequent search term among quality assurance professionals.

Safety considerations for handling Ethyl 5-cyano-3-hydroxypyridine-2-acetate include standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be worn. The compound's Material Safety Data Sheet (MSDS) provides detailed handling instructions, another commonly searched document among laboratory personnel. Disposal should follow local regulations for organic chemical waste, reflecting the growing emphasis on responsible chemical management in research institutions.

Recent scientific literature highlights novel applications of Ethyl 5-cyano-3-hydroxypyridine-2-acetate in materials science, particularly in developing organic electronic materials. Its conjugated system and functional groups make it a candidate for creating organic semiconductors – an area gaining attention due to the rise of flexible electronics and wearable technology. This expanding application spectrum contributes to the compound's growing importance beyond traditional pharmaceutical uses.

For researchers working with Ethyl 5-cyano-3-hydroxypyridine-2-acetate, analytical characterization typically involves nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques verify the compound's structure and purity – common search terms among analytical chemists. Recent advancements in high-throughput screening methods have increased the efficiency of characterizing such compounds, aligning with the pharmaceutical industry's need for rapid compound profiling.

The future outlook for Ethyl 5-cyano-3-hydroxypyridine-2-acetate appears promising, with potential applications emerging in bioconjugation chemistry and prodrug design. As drug discovery paradigms shift toward more targeted therapies, the demand for versatile building blocks like this compound is expected to grow. Ongoing research into its structure-property relationships may uncover additional applications, particularly in addressing current challenges in drug delivery systems and bioavailability enhancement.